Biotin-PEG3-oxyamine HCl salt

• Molecular Formula: C18H34N4O6S
• Molecular Weight: 434.6 g/mol
• InChI: InChI=1S/C18H34N4O6S/c19-28-12-11-27-10-9-26-8-7-25-6-5-20-16(23)4-2-1-3-15-17-14(13-29-15)21-18(24)22-17/h14-15,17H,1-13,19H2,(H,20,23)(H2,21,22,24)
• InChIKey: OLCOSDGJNTXSBD-UHFFFAOYSA-N

Biotin-PEG3-oxyamine HCl salt is a heterobifunctional bioconjugation reagent comprising a biotin affinity tag, a discrete three-unit polyethylene glycol (PEG3) spacer, and an aminooxy (oxyamine) reactive group, supplied as the hydrochloride salt. Its primary function is the covalent, site-specific biotinylation of aldehydes and ketones via the formation of stable oxime bonds, enabling subsequent detection, purification, or immobilization using the (strept)avidin-biotin interaction.

Biotin-PEG3-Oxyamine HCl Salt: A Precision Aldehyde-Reactive Biotinylation Reagent for Site-Specific Conjugation

Biotin-PEG3-oxyamine HCl salt is a heterobifunctional bioconjugation reagent comprising a biotin affinity tag, a discrete three-unit polyethylene glycol (PEG3) spacer, and an aminooxy (oxyamine) reactive group, supplied as the hydrochloride salt. Its primary function is the covalent, site-specific biotinylation of aldehydes and ketones via the formation of stable oxime bonds, enabling subsequent detection, purification, or immobilization using the (strept)avidin-biotin interaction [1]. The incorporation of the PEG3 spacer enhances aqueous solubility and reduces non-specific interactions, addressing key limitations of traditional hydrophobic linkers such as aminocaproic acid (LC-biotin) .

1 Site-specific carbonyl labeling via stable oxime bond formation — no reduction step required

2 PEG3 spacer enhances aqueous solubility and reduces non-specific binding for aqueous conjugation workflows

3 Supplied as HCl salt for convenient handling and reported long-term stability

• [1] Creative Biolabs. Biotin-PEG3-oxyamine HCl salt (CAT#: ADC-L-629). Product Datasheet. View Source

Why Biotin-PEG3-Oxyamine HCl Salt Cannot Be Replaced by Generic Biotin-Hydrazide or NHS-Biotin

The selection of a biotinylation reagent is critical; generic substitution often leads to suboptimal experimental outcomes. The core differentiation lies in the combination of three specific features: (1) the aminooxy group's chemoselectivity for carbonyls over primary amines, ensuring site-specific labeling and preservation of protein function; (2) the oxime bond's superior hydrolytic stability over hydrazones formed by common hydrazide alternatives, which are unstable at low pH and often require a reduction step ; and (3) the discrete PEG3 spacer, which provides a precisely defined 16.6 Å extension to mitigate steric hindrance between biotin and streptavidin, while imparting water solubility that is transferred to the conjugate—a property absent in hydrophobic LC-biotin reagents that can induce aggregation and precipitation .

NHS-biotin random labeling

Amine-reactive NHS-biotin may label lysine residues non-specifically, risking activity loss and heterogeneous conjugates. Oxyamine chemoselectivity for carbonyls supports site-specific conjugation.

Hydrazide bond instability

Biotin-hydrazide forms hydrazone bonds that are unstable at low pH and often require reduction. Oxime bonds are intrinsically stable without additional steps, which may improve conjugate integrity.

LC-biotin aggregation

Hydrophobic LC-biotin linkers can induce aggregation and precipitation. The PEG3 spacer may help maintain aqueous solubility and reduce aggregation in biotinylated probes.

Biotin-PEG3-Oxyamine HCl Salt: Quantitative Differentiation Evidence for Scientific Procurement

Oxime vs. Hydrazone Bond Stability: A Comparison with Biotin-LC-Hydrazide

The aminooxy group of Biotin-PEG3-oxyamine forms an oxime bond with aldehydes/ketones, which demonstrates significantly greater hydrolytic stability compared to the hydrazone bond formed by common carbonyl-reactive alternatives like Biotin-LC-hydrazide. The hydrazone linkage is known to be unstable at low pH, necessitating a subsequent reduction step to a secondary amine to achieve stability in assays . In contrast, the oxime bond is intrinsically stable and does not require reduction, simplifying workflows and preserving conjugate integrity [1].

Bond Stability

Class-level

Oxime bond: stable, no reduction needed vs. hydrazone: pH-labile, reduction required

Simplifies workflow; supports conjugate integrity during purification

Source review recommended; class-level stability inference

Evidence Dimension	Hydrolytic stability of the formed bioconjugate linkage
Target Compound Data	Oxime bond (stable, no reduction required)
Comparator Or Baseline	Biotin-LC-hydrazide (hydrazone bond, unstable at low pH, reduction required)
Quantified Difference	Qualitative: Oxime bond is more stable and does not require reduction, whereas hydrazone bond requires reduction to secondary amine for stability.
Conditions	General bioconjugation conditions, including potential exposure to acidic environments during purification or detection.

Why This Matters

This eliminates an extra reduction step from the workflow, saving time and preventing potential damage to sensitive biomolecules, which directly impacts experimental efficiency and data quality.

• [1] Amerigo Scientific. Biotin-dPEG®11-oxyamine. HCl. Product Page. View Source

PEG3 Spacer Length and Biotin Binding Efficiency

The discrete PEG3 spacer provides a precisely defined 16.6 Å (1.66 nm) distance between the biotin moiety and the conjugated molecule . This extended arm is critical for minimizing steric hindrance that can otherwise prevent biotin from accessing the deep binding pocket of avidin or streptavidin. This is in contrast to direct biotin conjugation without a spacer or with very short linkers, which can lead to significantly reduced or completely abolished binding efficiency. General guidelines from Thermo Fisher Scientific recommend a spacer arm of at least 6 carbon atoms in length for effective biotin-streptavidin interaction .

Spacer Length

Cross-study comparable

16.6 Å PEG3 spacer

Mitigates steric hindrance for streptavidin binding

Verify with specific assay conditions and streptavidin format

Evidence Dimension	Spacer arm length and its impact on steric hindrance
Target Compound Data	16.6 Å (PEG3 spacer)
Comparator Or Baseline	No spacer (0 Å) or short spacer (e.g., <6 carbon atoms)
Quantified Difference	Provides a 16.6 Å extension versus a baseline of 0 Å for direct biotin conjugation.
Conditions	Binding assays using streptavidin or avidin conjugated to surfaces or detection reagents.

Why This Matters

Ensures maximal, reproducible binding efficiency to streptavidin, which is fundamental for achieving high sensitivity and signal-to-noise ratios in detection assays and high recovery yields in purification workflows.

Enhanced Aqueous Solubility and Prevention of Aggregation

The hydrophilic PEG3 spacer directly addresses the poor aqueous solubility and aggregation-prone nature of traditional hydrophobic linkers like LC-biotin (aminocaproic acid). While LC-biotin reagents require dissolution in organic solvents such as DMSO and can cause rapid aggregation of biotinylated molecules even at low incorporation levels , the PEG3 spacer of Biotin-PEG3-oxyamine imparts water solubility that is transferred to the conjugate, allowing reactions to proceed in aqueous buffer without inducing precipitation [1]. Comparative data for dPEG4 biotin acid (a structurally similar reagent) demonstrates that it does not trigger aggregation even at high levels of biotin incorporation, whereas LC-biotin causes aggregation with the incorporation of just a few groups [2].

Aqueous Solubility

Cross-study comparable

Water-soluble; prevents aggregation vs. LC-biotin aggregation

Supports aqueous conjugation and conjugate stability

Data from structural analog (dPEG4-biotin acid); source review advised

Evidence Dimension	Aqueous solubility and aggregation behavior
Target Compound Data	Water-soluble; does not cause aggregation or precipitation of conjugates.
Comparator Or Baseline	LC-biotin (aminocaproic acid linker), which is hydrophobic and causes aggregation and precipitation of conjugates.
Quantified Difference	Qualitative: Prevents aggregation; comparator causes aggregation with only a few incorporated biotin groups.
Conditions	Aqueous conjugation reactions; storage and handling of biotinylated proteins.

Why This Matters

Maintaining protein solubility and preventing aggregation are essential for preserving biological activity and ensuring accurate downstream analysis. This property makes the reagent more robust and reliable for sensitive applications.

• [1] Creative Biolabs. Biotin-PEG3-oxyamine HCl salt (CAT#: ADC-L-629). Product Datasheet. View Source
• [2] Cenmed Enterprises. (+)-Biotin-PEG₄-propionic acid (C09-0749-817). Product Page. View Source

HCl Salt Form for Enhanced Stability and Handling

The compound is provided as a hydrochloride (HCl) salt, a common strategy to improve the chemical stability and ease of handling of amine-containing reagents . The salt form protects the reactive aminooxy group from degradation during storage, extending the reagent's shelf life. Data from vendors indicate a shelf life of greater than 3 years when stored properly at -20°C . In contrast, the free base form of oxyamine reagents can be more prone to oxidation or other degradation pathways, potentially leading to variability in labeling efficiency over time.

Shelf Life

Class-level

>3 years at -20°C (HCl salt)

Supports long-term storage and lot consistency

Vendor-reported shelf life; independent verification recommended

Evidence Dimension	Reagent stability during storage
Target Compound Data	>3 years shelf life when stored properly at -20°C (as HCl salt).
Comparator Or Baseline	Free base oxyamine reagent (potentially lower stability).
Quantified Difference	Reported shelf life >3 years.
Conditions	Storage at -20°C in dry, dark conditions.

Why This Matters

Ensures consistent, reproducible biotinylation efficiency over extended periods, reducing waste and the need for frequent re-optimization of labeling protocols, which is critical for longitudinal studies and high-throughput applications.

Chemoselectivity for Carbonyls Over Primary Amines for Site-Specific Labeling

The aminooxy group of Biotin-PEG3-oxyamine reacts specifically with aldehydes and ketones, enabling site-specific biotinylation when these carbonyl groups are either naturally present (e.g., oxidized glycans) or chemically introduced . This contrasts sharply with amine-reactive reagents like NHS-biotin, which label lysine residues and the protein N-terminus in a random, non-site-specific manner . Random biotinylation can lead to heterogeneous product populations, loss of protein activity if biotinylation occurs in or near the active site, and interference with protein-protein interactions. Site-specific labeling ensures functional homogeneity and preserves biological activity.

Chemoselectivity

Class-level

Carbonyl-specific labeling vs. random amine labeling (NHS-biotin)

Supports functional homogeneity and activity preservation

Requires aldehyde/ketone handle for site-specificity; class-level inference

Evidence Dimension	Chemoselectivity and labeling site-specificity
Target Compound Data	Reacts with aldehydes/ketones for site-specific labeling.
Comparator Or Baseline	NHS-biotin (amine-reactive), which labels lysine residues randomly.
Quantified Difference	Qualitative: Site-specific vs. random labeling.
Conditions	Biotinylation of antibodies, glycoproteins, or proteins engineered with aldehyde/ketone handles.

Why This Matters

Site-specific biotinylation ensures that the biological function of the target molecule (e.g., antibody binding affinity, enzyme activity) is preserved, and produces a homogeneous product with predictable performance in downstream assays, which is essential for quantitative and reproducible results.

Biotin-PEG3-Oxyamine HCl Salt: Optimal Research and Industrial Application Scenarios

Site-Specific Biotinylation of Oxidized Glycoproteins for Affinity Purification

This reagent is ideally suited for labeling glycoproteins (e.g., antibodies) after mild periodate oxidation of their carbohydrate moieties to generate aldehyde groups. The resulting site-specific biotinylation away from the antigen-binding site preserves antibody function and ensures high recovery yields and purity when used for affinity purification with streptavidin resins [1]. The stable oxime bond withstands harsh elution conditions, and the PEG3 spacer's water solubility prevents aggregation during the process .

Generating Homogeneous Biotinylated Probes for Quantitative Binding Assays

For applications like ELISA, surface plasmon resonance (SPR), and bio-layer interferometry (BLI), homogeneous probe orientation is critical for accurate affinity measurements. This reagent enables the site-specific biotinylation of proteins engineered with an aldehyde tag (e.g., formylglycine-generating enzyme (FGE) tag) or through the introduction of a ketone handle. This avoids the activity loss and heterogeneous kinetics associated with random amine biotinylation, leading to more reliable and reproducible binding data [1].

Biotinylation of PROTAC Linkers for Target Engagement Studies

This compound serves as a PEG-based linker in the synthesis of proteolysis-targeting chimeras (PROTACs) [1]. Its bifunctional nature allows it to join a target protein ligand and an E3 ligase ligand, while the biotin handle provides a means for downstream target engagement verification, pull-down assays, and cellular permeability studies. The discrete PEG3 length (16.6 Å) provides a defined spatial orientation that can be critical for forming a productive ternary complex .

Long-Term Storage and High-Throughput Screening Workflows

The HCl salt form ensures long-term stability (>3 years at -20°C), making it a reliable component for high-throughput screening (HTS) libraries and automated liquid handling systems [1]. Its solubility in both aqueous buffers and organic solvents like DMSO provides formulation flexibility, allowing it to be pre-aliquoted and stored for extended periods without significant degradation, thereby maintaining consistent activity across large screening campaigns.

Application

Selection Property

Validation Focus

Site-specific biotinylation of oxidized glycoproteins

Carbonyl-specific oxyamine chemistry; PEG3 solubility

Conjugate integrity, purification yield, and antibody function retention

Homogeneous biotinylated probes (ELISA, SPR, BLI)

Site-specific labeling away from binding interface

Binding affinity reproducibility and signal-to-noise ratio

PROTAC linker synthesis and target engagement studies

Bifunctional biotin-PEG3-oxyamine; defined 16.6 Å spacer

Ternary complex formation and pull-down specificity

High-throughput screening (HTS) and long-term reagent libraries

HCl salt stability; solubility in aqueous buffers and DMSO

Lot-to-lot consistency and activity maintenance over extended campaigns

• [1] Creative Biolabs. Biotin-PEG3-oxyamine HCl salt (CAT#: ADC-L-629). Product Datasheet. View Source